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Compound of Interest

Compound Name: 4-Methoxy-alpha-toluenethiol

Cat. No.: B016433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Methoxybenzyl mercaptan, also known as (4-methoxyphenyl)methanethiol, is a pivotal

organosulfur compound frequently utilized in organic synthesis. Its distinct physical and

chemical properties make it a valuable reagent, particularly in the pharmaceutical industry as

an intermediate for synthesizing sulfur-containing compounds.[1] This guide provides a

comprehensive overview of the core physical properties of p-methoxybenzyl mercaptan,

offering insights into its handling, characterization, and application in research and

development.

Chemical Identity and Structure
p-Methoxybenzyl mercaptan is characterized by a benzyl thiol structure with a methoxy group

substituted at the para position of the benzene ring. This substitution significantly influences its

physical and chemical behavior.
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Identifier Value Source(s)

IUPAC Name
(4-

methoxyphenyl)methanethiol
[2][3][4]

Synonyms
4-Methoxybenzyl mercaptan,

p-methoxybenzylthiol
[2][4][5]

CAS Number 6258-60-2 [2][3][5][6][7]

Molecular Formula C₈H₁₀OS [2][3][6][8]

Molecular Weight 154.23 g/mol [2][6][7][9]

InChI Key
PTDVPWWJRCOIIO-

UHFFFAOYSA-N
[2][5][7]

SMILES COC1=CC=C(CS)C=C1 [2][3][4]

graph Chemical_Structure {

layout=neato;

node [shape=none, fontname="Arial"];

edge [fontname="Arial"];

// Atom nodes

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

O [label="O"];

C_methoxy [label="C"];

C_methylene [label="C"];

S [label="S"];

H_thiol [label="H"];
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// Benzene ring bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

// Substituent bonds

C4 -- O;

O -- C_methoxy;

C1 -- C_methylene;

C_methylene -- S;

S -- H_thiol;

// Positioning

C1 [pos="0,1!"];

C2 [pos="-0.87,0.5!"];

C3 [pos="-0.87,-0.5!"];

C4 [pos="0,-1!"];

C5 [pos="0.87,-0.5!"];

C6 [pos="0.87,0.5!"];

O [pos="0,-2!"];

C_methoxy [pos="0,-3!"];

C_methylene [pos="0,2!"];

S [pos="0,3!"];

H_thiol [pos="1,3!"];

}

Caption: 2D structure of p-methoxybenzyl mercaptan.
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Core Physical Properties
The physical state and thermal properties of a compound are critical for its storage, handling,

and use in chemical reactions.

Property Value Conditions Source(s)

Appearance
Clear, colorless to

pale yellow liquid
Ambient [3][5][6][8]

Odor
Strong, unpleasant,

sulfurous
- [2][7][8]

Boiling Point 90-95 °C 0.5 mmHg [2][5][7][8]

89-94 °C 2.5 Torr [6][9]

126 °C 15 mmHg

Melting Point -40 °C - [8]

Density 1.107 g/mL 25 °C [5][7][8]

1.1 ± 0.1 g/cm³ - [6]

Refractive Index 1.5735-1.5775 @ 20°C [3]

1.573 @ 20°C [5][7][8]

1.5755 - [2]

Flash Point > 230 °F (> 110 °C) - [5][6][7][8]

Solubility and Miscibility
The solubility of p-methoxybenzyl mercaptan dictates its compatibility with various solvent

systems, which is crucial for reaction setup and purification processes.
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Solvent Solubility Source(s)

Water Not miscible or difficult to mix [2][5][6][7][8]

Chloroform Slightly soluble [5][7][8]

Methanol Soluble [5][7][8]

Ether Soluble [8]

Ethanol Soluble [8]

Dichloromethane Soluble [8]

Spectroscopic Data for Structural Elucidation
Spectroscopic analysis is fundamental for the verification of the chemical structure and purity of

p-methoxybenzyl mercaptan.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR data is available for p-methoxybenzyl mercaptan, which is essential for confirming

the presence and connectivity of protons in the molecule.[4] While specific chemical shifts

can vary slightly based on the solvent and instrument, the expected signals would

correspond to the methoxy protons, aromatic protons, methylene protons, and the thiol

proton.

Infrared (IR) Spectroscopy:

IR spectra of p-methoxybenzyl mercaptan are available and can be used to identify key

functional groups.[4][10][11] Characteristic absorption bands would include those for the

S-H stretch of the mercaptan, C-H stretches of the aromatic ring and alkyl groups, C=C

stretches of the aromatic ring, and the C-O stretch of the methoxy group.

Mass Spectrometry (MS):

Mass spectrometry data, including Gas Chromatography-Mass Spectrometry (GC-MS), is

available for p-methoxybenzyl mercaptan.[4] This is a powerful tool for determining the

molecular weight and fragmentation pattern, further confirming the compound's identity.
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Safety, Handling, and Storage
Due to its chemical nature, proper handling and storage of p-methoxybenzyl mercaptan are

imperative for laboratory safety.

General Hazards: The compound is known for its strong, unpleasant odor. It may cause skin

and eye irritation.[6]

Personal Protective Equipment (PPE): It is recommended to use this compound in a well-

ventilated area or under a chemical fume hood.[12] Appropriate PPE, including safety

goggles, gloves, and a lab coat, should be worn.[12]

Incompatibilities: p-Methoxybenzyl mercaptan is incompatible with strong oxidizing agents,

acids, and bases.[2][12]

Storage: It is air-sensitive and should be stored under an inert gas.[2][5][8] Recommended

storage is in a cool, dry, and well-ventilated area, typically between 2-8°C.[5][6][7][8]
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Safe Handling

Proper Storage

Use in a well-ventilated area
(fume hood)

Wear appropriate PPE
(goggles, gloves, lab coat)

Avoid contact with
skin and eyes

Store under inert gas
(Air sensitive)

Store at 2-8°C

Keep away from
incompatible materials

p-Methoxybenzyl
Mercaptan

Click to download full resolution via product page

Caption: Key considerations for the safe handling and storage of p-methoxybenzyl mercaptan.

Applications in Research and Drug Development
p-Methoxybenzyl mercaptan serves as a crucial building block in organic synthesis. It is

particularly valuable for the synthesis of ω-mercapto amino acids.[2][5][7] Furthermore, it has

been utilized as an internal standard in the quantitative determination of polyfunctional

mercaptans in wine at very low concentrations.[2][5] Its role as an intermediate in

pharmaceutical synthesis underscores its importance in the development of new therapeutic

agents.[1]
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Conclusion
This technical guide has provided a detailed examination of the physical properties of p-

methoxybenzyl mercaptan. A thorough understanding of these characteristics is essential for its

effective and safe use in research and development, particularly within the pharmaceutical and

fine chemical industries. The data presented, drawn from various authoritative sources, offers a

solid foundation for scientists and researchers working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016433#physical-properties-of-p-methoxybenzyl-
mercaptan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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